4-Chloro-5-fluorothieno[2,3-d]pyrimidine

• IUPAC Name: 4-chloro-5-fluorothieno[2,3-d]pyrimidine
• InChI: InChI=1S/C6H2ClFN2S/c7-5-4-3(8)1-11-6(4)10-2-9-5/h1-2H
• InChI Key: ONDSYCIJLUONNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(S1)N=CN=C2Cl)F
• Molecular Formula: C6H2ClFN2S
• DSSTOX Substance ID: DTXSID701276318
• Molecular Weight: 188.61 g/mol
• CAS RN: 885229-28-7

Description

4-Chloro-5-fluorothieno[2,3-d]pyrimidine is a chemical compound with the molecular formula C6H2ClFN2S and a molecular weight of 188.61. It belongs to the class of pyrimidines, which are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Molecular Structure Analysis

The molecular structure of this compound consists of a six-membered ring with two nitrogen atoms at positions 1 and 3. The compound also contains chlorine and fluorine atoms, which can influence its binding affinity and potentially lead to improved therapeutic effects.

Chemical Reactions Analysis

This compound demonstrates reactivity through electrophilic substitution reactions, including nucleophilic aromatic substitution and Suzuki coupling reactions. In one study, a mixture of 5-(4-bromophenyl)-4-chloro-7-(2,4-dichlorophenyl)-2-(trichloromethyl)-7H-pyrrolo[2,3-d]pyrimidine and pyrrolidine was refluxed in ethanol for 2 hours.

Physical And Chemical Properties Analysis

This compound is a solid compound. As mentioned earlier, it has a molecular weight of 188.61. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.

Mechanism of Action

While the specific mechanism of action for 4-Chloro-5-fluorothieno[2,3-d]pyrimidine is not explicitly stated in the search results, pyrimidines in general are known to exhibit a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory. They inhibit the expression and activities of certain vital inflammatory mediators.

Safety and Hazards

While specific safety and hazard information for 4-Chloro-5-fluorothieno[2,3-d]pyrimidine was not found, it’s important to handle such compounds with care to prevent direct contact, inhalation, and fire hazards.

Future Directions

The future directions for research on 4-Chloro-5-fluorothieno[2,3-d]pyrimidine and related compounds could involve expanding the scope of fused pyrimidines as kinase inhibitor scaffolds. Detailed structure-activity relationship (SAR) analysis could provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.